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Compound of Interest

Compound Name:
5-Chloro-2-hydroxyphenylboronic

acid

CAS No.: 89488-25-5

Cat. No.: B1592813

Get Quote

Executive Summary & Immediate Identification
Do not treat this substance as generic organic waste. 5-Chloro-2-hydroxyphenylboronic acid
possesses two critical structural features—a boronic acid moiety and a halogen (chlorine)

substituent—that dictate its disposal pathway.[1] Improper segregation can lead to regulatory

non-compliance (RCRA) and downstream incineration hazards (dioxin formation).
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Chemical Identity Details

Chemical Name 5-Chloro-2-hydroxyphenylboronic acid

CAS Number 89488-25-5

Molecular Formula C₆H₆BClO₃

Physical State Solid (Powder/Crystal)

Key Hazards (GHS)
Warning (Irritant).[1][2][3][4][5][6][7] H315 (Skin),

H319 (Eye), H335 (Resp).

Disposal Class Halogenated Organic Waste (Critical Distinction)

Risk Assessment & Chemical Compatibility
Before initiating disposal, you must understand the causality behind the safety protocols.

The Halogen Factor (The "Why")
Standard organic waste is often incinerated for fuel recovery. However, organic compounds

containing chlorine (Halogenated) generally cannot be burned in standard boilers due to the

formation of acidic gases (HCl) and, more critically, the potential generation of polychlorinated

dibenzodioxins (PCDDs) if combustion temperatures are not strictly controlled.

Operational Rule: Always segregate CAS 89488-25-5 into the Halogenated Waste stream,

even if dissolved in a non-halogenated solvent like Methanol.[1]

Chemical Incompatibilities[1]
Strong Oxidizers: Boronic acids are susceptible to oxidative deboronation. Mixing this

compound with strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid) in a waste container

can trigger an exothermic reaction, releasing phenol derivatives and heat.

Strong Bases: Boronic acids form boronate anions in basic media, increasing solubility but

potentially altering reactivity with other waste stream components.
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Decision Logic: Waste Segregation
The following logic gate ensures compliance with EPA/RCRA standards for halogenated

organics.

Waste Generation:
5-Chloro-2-hydroxyphenylboronic acid

Physical State?

Solid Waste
(Pure Substance/Contaminated Solids)

Solid/Powder

Liquid Waste
(Reaction Mixture/Mother Liquor)

Solution

ACTION: Solid Hazardous Waste Bin
Label: 'Toxic, Halogenated Solid'

Does the solvent contain
Halogens (DCM, Chloroform)?

ACTION: Halogenated Organic Waste
(Green Label/Carboy)

*MANDATORY due to Cl substituent*

Yes (e.g., DCM) No (e.g., MeOH/Ethyl Acetate)

Aqueous Stream Check:
Is pH 5-9?

ACTION: Aqueous Hazardous Waste
(Do NOT Flush)
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Figure 1: Decision logic for segregating 5-Chloro-2-hydroxyphenylboronic acid. Note that

the presence of the Chlorine atom on the phenyl ring classifies the entire solution as

Halogenated Waste, regardless of the solvent used.

Protocol A: Solid Waste Disposal
Applicability: Expired pure chemicals, contaminated weighing paper, spill cleanup debris.

Primary Containment: Transfer the solid into a screw-top glass or high-density polyethylene

(HDPE) jar. Do not use bags that can puncture.

Labeling: Apply a Hazardous Waste label.

Constituents: "5-Chloro-2-hydroxyphenylboronic acid."[1][2][8]

Hazard Checkboxes: Check "Toxic" and "Irritant."

Secondary Containment: Place the sealed jar into the lab's designated "Solid Hazardous

Waste" pail.

Prohibition: Never dispose of this solid in regular trash or biohazard bins.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: HPLC effluent, rotary evaporator traps, reaction mother liquors.

Stream Selection: You must utilize the Halogenated Organic Waste carboy.[9]

Scientific Rationale: Even if you dissolved the compound in Methanol (non-halogenated),

the waste now contains organic chlorine. Mixing this into a non-halogenated fuel blending

stream can cause regulatory violations at the incineration plant [1, 6].

Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Chromic

acid, Peroxides).
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Transfer: Funnel liquid into the carboy. Close the latch/cap immediately to prevent volatile

emissions.

Log Entry: Record the volume and specific chemical name on the waste tag. Do not just

write "Halogenated Waste."

Emergency Procedures: Spill Response
In the event of a benchtop spill, follow this self-validating containment workflow.

1. Alert & Assess
(PPE: Nitrile Gloves, Goggles, Lab Coat)

2. Containment
Cover with absorbent pads

(Avoid dust generation)

3. Cleanup
Sweep/Scoop into hazardous waste jar

Wash area with soap/water

4. Disposal
Label as 'Debris contaminated with

Halogenated Organics'

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid or liquid spills.

Critical Note on Decontamination: After removing the bulk solid, wipe the surface with a mild

soap solution. Avoid using bleach (sodium hypochlorite) immediately, as mixing hypochlorite

with acidic boronic residues can theoretically generate chlorine gas or chlorinated byproducts,

though the risk is low with trace amounts.

Regulatory & Compliance Framework
Regulatory Body

Classification /
Requirement

Operational Impact

US EPA (RCRA)

Not P-listed; likely

"Characteristic" or generic

organic.[1]

Must be evaluated for toxicity.

Treat as hazardous.[4][5][7]

[10]

Waste Coding
D001 (if in flammable solvent)

or Halogenated.

Do not dilute to escape

classification.

DOT (Transport)
Not regulated as Dangerous

Goods (Solid).[5][11]

Safe for ground transport

without placards if pure.
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Expert Insight: While 5-Chloro-2-hydroxyphenylboronic acid is not explicitly listed on the

RCRA P or U lists [3], the "Cradle-to-Grave" responsibility requires that we treat it based on its

chemical characteristics.[1] The presence of the halogen necessitates the higher-cost disposal

stream (Halogenated) to ensure high-temperature incineration (typically >1100°C) which

destroys the carbon-chlorine bond safely [6].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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